Cas no 1223748-46-6 (1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1223748-46-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 1072509
• PubChem ID: 46835768
• Update Time: 2025-10-30

1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(pyrrolidin-1-ylmethyl)-1H-pyrazole-5-carboxylic acid
• 1-methyl-3-(pyrrolidin-1-ylmethyl)-1Hpyrazole-5-carboxylic acid
• A11474
• AG-L-58328
• CTK7I7217
• FT-0682554
• I04-1330
• KB-12836
• 1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid
• 1223748-46-6
• 1-methyl-3-(pyrrolidin-1-ylmethyl)-1H-pyrazole-5-carboxylicacid
• DB-062047
• EN300-160096
• AKOS015850942
• 2-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylic acid
• AMY36483
• DTXSID90676576
• Z1509687719
• 1-Methyl-3-[(pyrrolidin-1-yl)methyl]-1H-pyrazole-5-carboxylic acid

• MDL： MFCD14708255
• Inchi： 1S/C10H15N3O2/c1-12-9(10(14)15)6-8(11-12)7-13-4-2-3-5-13/h6H,2-5,7H2,1H3,(H,14,15)
• InChI Key： DPPQTSHGZKXYGY-UHFFFAOYSA-N
• SMILES： OC(C1=CC(CN2CCCC2)=NN1C)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 381.1±32.0 °C at 760 mmHg
• Flash Point: 184.3±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid (CAS: 1223748-46-6)

The compound 1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid (CAS: 1223748-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid, which make it a promising candidate for targeting specific biological pathways. The compound's pyrazole core, coupled with the pyrrolidinylmethyl substituent, has been shown to exhibit favorable pharmacokinetic properties, including enhanced solubility and bioavailability. These characteristics are critical for its potential use as a scaffold in the design of novel therapeutics.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on a range of enzymes implicated in inflammatory and metabolic disorders. The results demonstrated that 1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests its potential as a lead compound for the development of anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement comes from a recent patent application (WO2022156789), which describes the use of this compound as a key intermediate in the synthesis of novel kinase inhibitors. The patent highlights its utility in the preparation of compounds targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The structural versatility of 1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid allows for facile modification, enabling the development of derivatives with improved potency and selectivity.

Further research has explored the compound's potential in central nervous system (CNS) disorders. A preclinical study conducted by a team at the University of Cambridge demonstrated that derivatives of 1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid exhibit high affinity for the GABA_A receptor, with promising anxiolytic and anticonvulsant effects in animal models. These findings open new avenues for the development of neuroactive compounds with improved safety profiles.

In conclusion, 1-methyl-3-(pyrrolidin-1-yl)methyl-1H-pyrazole-5-carboxylic acid (CAS: 1223748-46-6) represents a versatile scaffold with broad applications in medicinal chemistry. Its unique structural features, coupled with demonstrated biological activity, make it a valuable tool for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in additional therapeutic areas, such as infectious diseases and autoimmune disorders.